2-chloro-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C14H15ClN4O/c1-10-6-7-13(19-18-10)16-8-9-17-14(20)11-4-2-3-5-12(11)15/h2-7H,8-9H2,1H3,(H,16,19)(H,17,20)
• InChI Key: JREGNOADFHFDEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NCCNC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C14H15ClN4O
• Molecular Weight: 290.75 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-chloro-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)benzamide” is not explicitly provided in the search results. For a detailed analysis, a structure search or a consultation with a chemist would be necessary.

Scientific Research Applications

Pharmacological Properties and Clinical Use

Compounds like Metoclopramide, a substituted benzamide analog, are advocated for use in gastrointestinal diagnostics and the treatment of various types of vomiting and gastrointestinal disorders. They assist in radiological identification of lesions, facilitate intubation and biopsy, and ease emergency endoscopy. Their role in promoting gastric emptying and the effects on the absorption of other drugs highlight the significant pharmacodynamic activities related to the gastrointestinal tract (Pinder et al., 2012).

Dopamine D2-Like Receptor Antagonism

Eticlopride, another substituted benzamide analog, demonstrates high affinity and selectivity for dopamine D2-like receptors, utilized extensively to understand central dopamine receptor function and the role of D2-like receptors in behavior. This review underlines the importance of such compounds in preclinical models, predictive of antipsychotic activity, and their utility in exploring behavioral effects, suggesting a broad scope for research into dopamine-related disorders (Martelle & Nader, 2008).

Synthetic and Structural Applications

Research into the synthesis, spectroscopic, and structural properties of novel substituted compounds provides valuable insights into the design and potential therapeutic applications of these molecules. Studies focusing on the creation of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones showcase the chemical versatility and potential for generating compounds with specific pharmacological activities, laying the groundwork for future drug development (Issac & Tierney, 1996).